4-Bromobutyryl Chloride
4-Bromobutyryl Chloride
4-Bromobutyryl Chloride is used as a reagent in the synthesis of Bepotastine which is a histamine H1 receptor antagonist. 4-Bromobutyryl Chloride is also used in the preparation of fimbrolide-nitric oxide donor hybrids as potential antimicrobial agents.
Brand Name:
Vulcanchem
CAS No.:
927-58-2
VCID:
VC0104169
InChI:
InChI=1S/C4H6BrClO/c5-3-1-2-4(6)7/h1-3H2
SMILES:
C(CC(=O)Cl)CBr
Molecular Formula:
C4H6BrClO
Molecular Weight:
185.45 g/mol
4-Bromobutyryl Chloride
CAS No.: 927-58-2
Reference Standards
VCID: VC0104169
Molecular Formula: C4H6BrClO
Molecular Weight: 185.45 g/mol
Purity: 95%
CAS No. | 927-58-2 |
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Product Name | 4-Bromobutyryl Chloride |
Molecular Formula | C4H6BrClO |
Molecular Weight | 185.45 g/mol |
IUPAC Name | 4-bromobutanoyl chloride |
Standard InChI | InChI=1S/C4H6BrClO/c5-3-1-2-4(6)7/h1-3H2 |
Standard InChIKey | LRTRXDSAJLSRTG-UHFFFAOYSA-N |
SMILES | C(CC(=O)Cl)CBr |
Canonical SMILES | C(CC(=O)Cl)CBr |
Appearance | clear colorless to slightly yellow |
Boiling Point | 101 °C37 mm Hg |
Density | 1.60 g/mL at 20 °C |
Description | 4-Bromobutyryl Chloride is used as a reagent in the synthesis of Bepotastine which is a histamine H1 receptor antagonist. 4-Bromobutyryl Chloride is also used in the preparation of fimbrolide-nitric oxide donor hybrids as potential antimicrobial agents. |
Purity | 95% |
Synonyms | 4-Bromobutanoic Acid Chloride; 4-Bromobutanoyl Chloride; 4-Bromobutyroylic Chloride; γ-Bromobutyryl Chloride; ω-Bromobutanoyl Chloride |
Reference | 1. Ha, T.H., et al.: B. Kor. Chem. Soc., 34, 549 (2013); Kutty, S.K., et al.: J. Med. Chem., 56, 9517 (2013) 2. Gelman, F., Lewis, K. & Klibanov, A.M. Drastically lowering the titer of waterborne bacteriophage PRD1 by exposure to immobilized hydrophobic polycations. Biotechnology Letters 26, 1695–1700 (2004). |
PubChem Compound | 70225 |
Last Modified | Nov 11 2021 |
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